Cas no 14054-56-9 (2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester)
14054-56-9 structure
Product Name:2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester
CAS No:14054-56-9
MF:C8H13Cl2NO2
MW:226.100320577621
CID:206011
PubChem ID:250265
Update Time:2025-04-19
2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester
- DTXSID30290558
- methyl 3-[bis(2-chloroethyl)amino]prop-2-enoate
- NCIOpen2_003418
- 14054-56-9
-
- Inchi: 1S/C8H13Cl2NO2/c1-13-8(12)2-5-11(6-3-9)7-4-10/h2,5H,3-4,6-7H2,1H3
- InChI Key: UUJPHLPOKGRGEH-UHFFFAOYSA-N
- SMILES: ClCCN(C=CC(=O)OC)CCCl
Computed Properties
- Exact Mass: 225.0323340g/mol
- Monoisotopic Mass: 225.0323340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5Ų
2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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